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Compound of Interest

Compound Name: Methyl 4-methoxysalicylate

Cat. No.: B046940

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for Methyl 4-methoxysalicylate. Due to a lack of experimentally determined thermochemical
values for this specific compound in the current scientific literature, this guide presents high-
quality calculated data alongside experimental data for structurally related compounds to offer
a thorough comparative analysis. Detailed experimental protocols for the synthesis of Methyl
4-methoxysalicylate and the determination of thermochemical data via combustion
calorimetry are also included.

Core Thermochemical Data

While experimental thermochemical data for Methyl 4-methoxysalicylate is not readily
available, the following table summarizes key thermochemical parameters calculated using the
Joback method, a well-established group contribution method for the estimation of
thermochemical and physical properties of organic compounds.

Table 1: Calculated Thermochemical Data for Methyl 4-methoxysalicylate
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Property Symbol Value Unit Source
Standard Gibbs Joback
Free Energy of AfG® -365.86 kJ/mol Calculated
Formation Property
Standard Joback
Enthalpy of AfH°gas -443.21 kJ/mol Calculated
Formation (Gas) Property
Joback
Enthalpy of
) AfusH® 23.88 kJ/mol Calculated
Fusion
Property
Joback
Enthalpy of
T AvapH° 56.27 kJ/mol Calculated
Vaporization
Property

Comparative Experimental Data for Related
Compounds

To provide context for the calculated values, the following table presents experimentally
determined thermochemical data for structurally similar compounds: methyl salicylate and
methyl 4-hydroxybenzoate (methylparaben). These compounds share key functional groups
with Methyl 4-methoxysalicylate, making their experimental data valuable for comparative
purposes.

Table 2: Experimental Thermochemical Data for Related Compounds
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Compound Property Symbol Value Unit Source
Enthalpy of
Methyl ?y NIST
) Formation AfHe -509.6 £ 2.5 kJ/mol
Salicylate o WebBook
(liquid)
Enthalpy of NIST
o AvapH° 60.2+0.4 kJ/mol
Vaporization WebBook
Methyl 4-
Enthalpy of NIST
hydroxybenz ) AcH° -3695.5+0.7 kJ/mol
Combustion WebBook
oate
Enthalpy of NIST
AsubH° 101.3+1.0 kJ/mol
Sublimation WebBook
Enthalpy of
by NIST
Formation AfH°c -571.4+1.2 kJ/mol
WebBook
(crystal)

Experimental Protocols
Synthesis of Methyl 4-methoxysalicylate

A common method for the synthesis of Methyl 4-methoxysalicylate involves the esterification
of 4-methoxysalicylic acid. A representative protocol is detailed below.[1]

Materials:

4-methoxysalicylic acid

Sodium bicarbonate

Dimethyl sulfate

Acetone

Procedure:
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e A mixture of 4-methoxysalicylic acid (1.06 mole), sodium bicarbonate (1.06 mole), and
dimethyl sulfate (1.06 mole) is prepared in acetone (2 liters).

o The mixture is refluxed with constant stirring under a nitrogen atmosphere.
e The reaction progress is monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is cooled to room temperature.

e The solvent is removed under reduced pressure.

e The residue is purified by a suitable method, such as column chromatography, to yield
Methyl 4-methoxysalicylate.

Determination of Enthalpy of Formation by Static Bomb
Calorimetry

The standard enthalpy of formation of a solid organic compound like Methyl 4-
methoxysalicylate can be determined from its gross heat of combustion, which is measured
using a static bomb calorimeter.

Materials and Equipment:

» Static bomb calorimeter

e Benzoic acid (for calibration)

o Sample of Methyl 4-methoxysalicylate
e Oxygen cylinder

e Ignition wire

e Crucible

« Distilled water

Procedure:
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» Calibration: The calorimeter is calibrated by burning a known mass of benzoic acid, which
has a certified heat of combustion. This allows for the determination of the heat capacity of
the calorimeter.

o Sample Preparation: A pellet of the sample (Methyl 4-methoxysalicylate) of known mass is
placed in the crucible.

o Assembly: The crucible is placed in the bomb, and an ignition wire is connected to the
electrodes, with the wire in contact with the sample. A small, known amount of distilled water
is added to the bomb to ensure that the water formed during combustion is in the liquid state.

o Pressurization: The bomb is sealed and purged with oxygen to remove all air, then filled with
pure oxygen to a pressure of approximately 30 atm.

o Calorimetry: The bomb is placed in the calorimeter, which is filled with a known mass of
water. The initial temperature of the water is recorded.

e Ignition: The sample is ignited by passing an electric current through the ignition wire.

o Temperature Measurement: The temperature of the water in the calorimeter is recorded at
regular intervals until it reaches a maximum and then begins to cool.

e Analysis: The corrected temperature rise is determined, and the gross heat of combustion is
calculated. Corrections are made for the heat of ignition and the formation of any side
products (e.g., nitric acid from residual nitrogen).

o Enthalpy of Formation Calculation: The standard enthalpy of combustion is calculated from
the gross heat of combustion. The standard enthalpy of formation is then derived using
Hess's Law, with the known standard enthalpies of formation of the combustion products
(CO2 and Hz20).

Visualizations

The following diagrams illustrate the experimental workflow for combustion calorimetry and the
logical relationship between key thermochemical parameters.
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Caption: Experimental workflow for determining the enthalpy of formation using bomb
calorimetry.

Enthalpy of Sublimation

(AsubH®)
Enthalpy of Formation + AsubH° > Enthalpy of Formation
(Solid, AfH°c) (Gas, AfHgas)

Click to download full resolution via product page

Caption: Relationship between enthalpy of formation in the solid and gas phases and the
enthalpy of sublimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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